N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-2,2-dimethylpropanamide

• IUPAC Name: N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C19H28N2OS/c1-11-15(20-17(23-11)21-16(22)18(2,3)4)19-8-12-5-13(9-19)7-14(6-12)10-19/h12-14H,5-10H2,1-4H3,(H,20,21,22)
• InChI Key: SYBATWBIODVYDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C(C)(C)C)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H28N2OS
• Molecular Weight: 332.5 g/mol

Description

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-2,2-dimethylpropanamide, also known as TAK-659, is a novel small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B cell receptor signaling pathway, which is critical for the survival and proliferation of B cells. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for various B cell malignancies and autoimmune diseases.

Scientific Research Applications

Antimicrobial Activity

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Hypoglycemic Activity

The compound has been studied for its hypoglycemic activity. . .

Anti-inflammatory Activity

The compound has also been studied for its potential anti-inflammatory activity. .

Synthesis of Functional Adamantane Derivatives

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Production of Monomers

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Production of Thermally Stable and High-Energy Fuels and Oils

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Production of Bioactive Compounds and Pharmaceuticals

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Production of Higher Diamond-Like Bulky Polymers (Diamondoids)

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Mechanism of Action

Target of Action

It is known that adamantane derivatives have been extensively studied for their potential applications in various fields, including as starting materials for the synthesis of functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids .

Mode of Action

The high reactivity of adamantane derivatives offers extensive opportunities for their utilization in various chemical and catalytic transformations .

Biochemical Pathways

Adamantane derivatives are known to be involved in various chemical reactions, contributing to the synthesis of a wide range of compounds .

Result of Action

Adamantane derivatives are known for their potential applications in various fields, including the synthesis of functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids .

Action Environment

It is known that the reactivity and potential applications of adamantane derivatives can be influenced by various factors, including the conditions under which they are synthesized and used .